Piperidine-1-carboximidamide acetate
Overview
Description
Piperidine-1-carboximidamide acetate is a chemical compound with the molecular formula C6 H13 N3 .C2 H4 O2 . It is used in life science research and has a molecular weight of 187.242 .
Synthesis Analysis
Piperidine derivatives can be synthesized through various methods. One such method involves the reaction of pentanenitrile with hydrogen in a process known as catalytic hydrogenation . Another approach is the cyclization of 1,2-diamine derivatives with sulfonium salts . A specific synthesis of 1-Piperidine-carboxamidinium sulfate was prepared by heating one equivalent O-methylisourea sulfate with two equivalents of piperidine under reflux .Molecular Structure Analysis
The C1–N1 bond in the title compound is 1.3090 (17) Å, indicating double bond character. The bond lengths C1–N2 = 1.3640 (17) Å and C1–N3 = 1.3773 (16) Å are elongated and characteristic . Piperidine is a six-membered heterocycle including one nitrogen atom and five carbon atoms in the sp3-hybridized state .Chemical Reactions Analysis
Piperidine derivatives are formed through intra- and intermolecular reactions . These reactions lead to the formation of various piperidine derivatives: substituted piperidines, spiropiperidines, condensed piperidines, and piperidinones .Physical And Chemical Properties Analysis
Piperidine is a clear, colorless liquid that has a characteristic odor. It is miscible with water and many organic solvents, indicating its highly polar nature .Scientific Research Applications
Synthesis of Pharmaceutical Compounds
Piperidine derivatives are crucial in the synthesis of various pharmaceutical compounds. The flexibility of the piperidine ring allows for the creation of a wide range of medicinally active agents. Piperidine-1-carboximidamide acetate can serve as a building block for synthesizing drugs with potential activity against diseases due to its structural versatility .
Anticancer Agents
Research has shown that piperidine derivatives can be utilized in the development of anticancer agents. Piperidine-1-carboximidamide acetate may contribute to the synthesis of compounds that inhibit cancer cell proliferation and metastasis .
Antimicrobial and Antifungal Applications
The piperidine nucleus is known to impart antimicrobial and antifungal properties to its derivatives. Piperidine-1-carboximidamide acetate could be used to develop new antimicrobial agents to combat resistant strains of bacteria and fungi .
Analgesic and Anti-inflammatory Drugs
Piperidine derivatives are also explored for their analgesic and anti-inflammatory effects. Piperidine-1-carboximidamide acetate might be involved in creating drugs that can alleviate pain and reduce inflammation, improving patient comfort and recovery .
Antiviral and Antimalarial Applications
The structural complexity of piperidine derivatives makes them suitable candidates for antiviral and antimalarial drugs. Piperidine-1-carboximidamide acetate could play a role in the discovery of new treatments for viral infections and malaria .
Neurological Disorders
Compounds containing the piperidine moiety have been investigated for their potential in treating neurological disorders such as Alzheimer’s disease and schizophrenia. Piperidine-1-carboximidamide acetate may contribute to the development of drugs targeting these conditions .
Safety and Hazards
Future Directions
Piperidine is an essential heterocyclic system and a pivotal cornerstone in the production of drugs . Piperidine derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids . Therefore, the development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry .
properties
IUPAC Name |
acetic acid;piperidine-1-carboximidamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H13N3.C2H4O2/c7-6(8)9-4-2-1-3-5-9;1-2(3)4/h1-5H2,(H3,7,8);1H3,(H,3,4) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WIHXDIUIQYHKJI-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)O.C1CCN(CC1)C(=N)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H17N3O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40679719 |
Source
|
| Record name | Acetic acid--piperidine-1-carboximidamide (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40679719 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
187.24 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Piperidine-1-carboximidamide acetate | |
CAS RN |
92658-58-7 |
Source
|
| Record name | Acetic acid--piperidine-1-carboximidamide (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40679719 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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